Cas no 101258-02-0 (6-methyl-2,4-Pyridinedicarboxamide)

• Product name: 6-methyl-2,4-Pyridinedicarboxamide
• CAS No: 101258-02-0
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 1096274

6-methyl-2,4-Pyridinedicarboxamide Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2,4-Pyridinedicarboxamide
• 6-methyl-pyridine-2,4-dicarboxylic acid diamide
• 2,4-Pyridinedicarboxamide, 6-methyl-

• Inchi： 1S/C8H9N3O2/c1-4-2-5(7(9)12)3-6(11-4)8(10)13/h2-3H,1H3,(H2,9,12)(H2,10,13)
• InChI Key： NNIFMWBNRWOTEG-UHFFFAOYSA-N
• SMILES： C1(C(N)=O)=NC(C)=CC(C(N)=O)=C1

Computed Properties

• Exact Mass: 179.069477g/mol
• Monoisotopic Mass: 179.069477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.1Ų
• Molecular Weight: 179.18g/mol
• XLogP3: -0.7

Experimental Properties

• Density: 1.314±0.06 g/cm3(Predicted)
• Melting Point: 245 °C
• Boiling Point: 355.5±42.0 °C(Predicted)
• pka: 14.63±0.50(Predicted)